Cas no 647838-07-1 (L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-)

L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- structure
647838-07-1 structure
Product name:L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
CAS No:647838-07-1
MF:C43H76N14O14
MW:1013.14894962311
CID:416979

L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
    • L-Isoleucine, L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- (9CI)
    • Inchi: 1S/C43H76N14O14/c1-9-21(6)31(42(70)71)55-36(64)26(13-19(2)3)50-39(67)30(20(4)5)54-38(66)29(17-59)53-37(65)28(16-58)52-35(63)27(14-24-15-47-18-49-24)51-40(68)32(22(7)60)57-41(69)33(23(8)61)56-34(62)25(44)11-10-12-48-43(45)46/h15,18-23,25-33,58-61H,9-14,16-17,44H2,1-8H3,(H,47,49)(H,50,67)(H,51,68)(H,52,63)(H,53,65)(H,54,66)(H,55,64)(H,56,62)(H,57,69)(H,70,71)(H4,45,46,48)/t21-,22+,23+,25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
    • InChI Key: XOFJNIVSHGVSOA-SHWJFVCXSA-N
    • SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)N

Computed Properties

  • Exact Mass: 1012.56708

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • PSA: 467.62
  • pka: 3.41±0.10(Predicted)

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